Cas no 1270577-85-9 (2-(2-bromo-5-fluorophenyl)azetidine)

• Product Name: 2-(2-bromo-5-fluorophenyl)azetidine
• CAS No: 1270577-85-9
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 6503851
• PubChem ID: 103693408
• Update Time: 2025-07-19

2-(2-bromo-5-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-fluorophenyl)azetidine
• 1270577-85-9
• EN300-1914857

• Inchi： 1S/C9H9BrFN/c10-8-2-1-6(11)5-7(8)9-3-4-12-9/h1-2,5,9,12H,3-4H2
• InChI Key： DNOIJPRRXSWUAS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1CCN1)F

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-bromo-5-fluorophenyl)azetidine

Introduction to 2-(2-bromo-5-fluorophenyl)azetidine (CAS No. 1270577-85-9)

2-(2-bromo-5-fluorophenyl)azetidine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1270577-85-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The compound features a bromo and fluoro substituent on a phenyl ring, which are strategically positioned to modulate its biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 2-(2-bromo-5-fluorophenyl)azetidine consists of an azetidine ring fused with a brominated and fluorinated benzene derivative. This configuration imparts unique electronic and steric properties that can be exploited in the design of molecules targeting specific biological pathways. The presence of both bromine and fluorine atoms enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. Such modifications are crucial in the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. 2-(2-bromo-5-fluorophenyl)azetidine has emerged as a promising intermediate in this context, particularly in the synthesis of kinase inhibitors and other enzyme-targeted drugs. Its structural features make it an ideal candidate for generating molecules that can interact with proteins involved in cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 2-(2-bromo-5-fluorophenyl)azetidine is its potential as a building block for drug discovery programs. The azetidine ring is a well-known pharmacophore that can be incorporated into molecules to enhance binding affinity and selectivity. When combined with the bromo and fluoro substituents on the phenyl ring, the compound exhibits a balance of lipophilicity and polarizability that is conducive to drug-like properties. This makes it particularly useful in generating candidates for oral administration, where bioavailability is a critical factor.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. Among these, azetidine derivatives have been extensively studied for their potential as antimicrobial, antiviral, and anticancer agents. The introduction of halogen atoms such as bromine and fluorine into these structures has further expanded their therapeutic applications by enhancing metabolic stability and improving interactions with biological targets.

Recent studies have highlighted the role of 2-(2-bromo-5-fluorophenyl)azetidine in the development of novel antitumor agents. Researchers have demonstrated that derivatives of this compound can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. The bromo substituent on the phenyl ring is particularly important, as it serves as a handle for further chemical modifications that can optimize binding to the target enzyme. Additionally, the fluorine atom contributes to the compound's bioisosteric properties, allowing it to mimic other functional groups while maintaining high affinity for biological receptors.

The synthesis of 2-(2-bromo-5-fluorophenyl)azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. Advanced techniques such as palladium-catalyzed reactions have been employed to facilitate these transformations efficiently. The ability to produce this compound in scalable quantities is essential for its commercialization and application in drug development pipelines.

In addition to its role in anticancer research, 2-(2-bromo-5-fluorophenyl)azetidine has been explored for its potential in treating inflammatory diseases and infectious disorders. The structural motifs present in this compound allow it to interact with various inflammatory mediators and pathogen-specific enzymes. For instance, researchers have investigated its efficacy as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a key role in inflammation.

The growing body of evidence supporting the therapeutic potential of 2-(2-bromo-5-fluorophenyl)azetidine has prompted several pharmaceutical companies to incorporate it into their research portfolios. Collaborative efforts between academic institutions and industry leaders have accelerated the discovery process, leading to the identification of novel derivatives with enhanced pharmacological profiles. These collaborations leverage cutting-edge computational methods and high-throughput screening technologies to rapidly assess the biological activity of new compounds.

The future prospects for 2-(2-bromo-5-fluorophenyl)azetidine appear promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Advances in synthetic chemistry will continue to improve access to this compound and its derivatives, enabling more efficient drug development programs. Furthermore, interdisciplinary approaches combining medicinal chemistry with computational biology will help identify new targets and optimize lead compounds based on structural insights derived from computational models.

In conclusion, 2-(2-bromo-5-fluorophenyl)azetidine (CAS No. 1270577-85-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its role as an intermediate in drug development underscores its importance in modern medicinal research. As our understanding of biological pathways continues to evolve, compounds like this will remain at the forefront of innovation, driving progress toward new treatments for human diseases.